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Compound of Interest

Compound Name: Optec

cat. No.: B1168578

Optec Gemini Focuser-Rotator: Technical
Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in optimizing
backlash compensation on the Optec Gemini focuser-rotator for precise experimental results.

Troubleshooting and FAQs

Q1: What is backlash and why is it important for my experiments?

Al: Backlash refers to the small amount of play or slop in the focuser and rotator gears. When
the direction of the motor changes, this play can cause a delay before the drawtube or rotator
begins to move. For scientific imaging and data acquisition, uncompensated backlash can lead
to inconsistent focus and rotational positioning, compromising the accuracy and repeatability of
your experiments. Proper backlash compensation ensures that every step of the motor
translates to precise and immediate movement of your imaging equipment.

Q2: Where should I configure the backlash compensation settings for my Gemini focuser-
rotator?

A2: Backlash compensation should be configured exclusively within the Optec Gemini
Commander software.[1] It is critical to ensure that backlash compensation is not enabled in
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any other control software you may be using simultaneously, such as TheSkyX, N.I.N.A., or
Sequence Generator Pro, as this can lead to conflicting commands and erratic behavior.[1]

Q3: What are the default backlash settings in Gemini Commander?

A3: While the Gemini Commander software includes a default value for backlash
compensation, this specific value is not publicly documented.[1] It is recommended to start with
the default value if you are unsure, and then proceed to experimentally determine the optimal
setting for your specific setup.[1]

Q4: I'm noticing a "dog-leg" or flat section at the beginning of my autofocus curve. What does
this indicate?

A4: A non-linear portion at the start of your V-curve during an autofocus routine is a classic sign
of uncompensated backlash. This indicates that the focuser motor is moving, but the drawtube
is not responding immediately due to the play in the gears. You will need to determine and set
the correct backlash compensation value in the Gemini Commander software to resolve this.

Q5: My target is not returning to the exact same position after rotation. Could this be a
backlash issue?

A5: Yes, this is a common symptom of backlash in the rotator mechanism. If you command the
rotator to move a certain number of degrees and then return, any uncompensated backlash will
cause it to undershoot the original position. A detailed experimental protocol to determine the
precise rotator backlash is provided below.

Q6: What is a typical backlash value for the Gemini focuser?

A6: The amount of backlash can vary between individual units and is also dependent on the
weight of the instrument package. However, one user has reported a backlash of approximately
400 steps for their Gemini focuser.[2] This can be a useful starting point for your own
measurements, but it is crucial to determine the specific value for your system.

Quantitative Data Summary
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Parameter Value Unit
Focuser Resolution 0.11]3][41[5] microns per step
Rotator Resolution 600[4][5] steps per degree
Maximum Backlash

] 9999[6][7] steps
Compensation
Backlash Compensation

o OUT only[6][7] N/A
Direction
Reported User Focuser
~400[2] steps

Backlash

Experimental Protocols
Protocol 1: Determining Optimal Focuser Backlash

This protocol provides a method for accurately measuring and setting the backlash
compensation for the Optec Gemini focuser.

Methodology:
« Initial Setup:

o Connect the Optec Gemini focuser-rotator to your computer and launch the Gemini
Commander software.

o Ensure that backlash compensation is initially disabled in Gemini Commander.

o Attach a dial indicator or a digital caliper to your telescope in a way that it can precisely
measure the movement of the focuser drawtube.

e Engage the Gears:

o Move the focuser inwards by a significant amount (e.g., 2000 steps) to ensure the gears
are fully engaged in the IN direction.

o Establish a Zero Point:
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o Move the focuser outwards by a small, precise number of steps (e.g., 500 steps).

o Record the exact reading on your dial indicator or digital caliper. This will be your
reference starting position.

e |Induce and Measure Backlash:

o Move the focuser inwards by the same number of steps as in the previous step (e.g., 500
steps).

o Move the focuser outwards one step at a time, closely observing the dial indicator or
caliper.

o Count the number of steps required before you see the first discernible movement on your
measuring device. This number represents your backlash.

» Repeat and Average:

o Repeat steps 2-4 at least three to five times to ensure a consistent and accurate
measurement.

o Calculate the average of your measurements. This average value is your optimal backlash
compensation setting.

o Configure Gemini Commander:
o Open the Gemini Commander software and navigate to the focuser settings.

o Enable backlash compensation and enter the average value you determined in the
"Backlash Comp. Steps" field. Remember that compensation is applied in the OUT
direction only.[6][7]

Protocol 2: Determining Optimal Rotator Backlash

This protocol uses plate solving to accurately determine the backlash in the Gemini's rotator
mechanism.

Methodology:
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« Initial Setup:

o Connect your entire imaging system, including the Gemini focuser-rotator and your
camera, to your control computer.

o Launch your preferred imaging software that has plate-solving capabilities (e.g., TheSkyX,
N.I.N.A., Sequence Generator Pro).

o In the Gemini Commander software, ensure that rotator backlash compensation is initially
disabled.

e Establish Initial Position:

o Point your telescope to a star field, preferably near the celestial equator for accurate
position angle measurements.

o Take an image and perform a plate solve. Record the precise position angle (PA) of the
image.

¢ |Induce Backlash:

o Command the rotator to move a specific angular distance in one direction (e.g., 10
degrees clockwise).

o Command the rotator to move back to the original position angle recorded in step 2.
e Measure the Error:

o Take a second image and perform a plate solve.

o Compare the new position angle with the original position angle from step 2.

o If the new PA has not returned to the original value, the difference is due to backlash.
e Calculate and Set Backlash:

o If the rotator undershot the original position, you need to add backlash compensation. The
amount of undershoot in degrees can be converted to steps (1 degree = 600 steps).[4][5]
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o If the rotator overshot the original position, you have too much backlash compensation
enabled.

o Incrementally adjust the backlash compensation value in the Gemini Commander software
and repeat steps 2-4 until the rotator returns to the original position angle with high
precision.

Visualized Workflows
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(e.g., poor focus, rotation inaccuracy)
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Enable backlash compensation
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in Gemini Commander.

No

Perform experimental protocol

to determine optimal backlash. Yes
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Click to download full resolution via product page

Caption: Troubleshooting workflow for backlash compensation issues.
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Caption: Experimental protocols for backlash determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. groups.io [groups.io]

2. Learning NINA — Gemini Focuser Autofocus Configuration — The Suffolk Sky
[suffolksky.com]

e 3. groups.io [groups.io]

e 4. rouzastro.com [rouzastro.com]

e 5. optcorp.com [optcorp.com]

e 6. optecinc.com [optecinc.com]

e 7. Completing The Configuration [optecinc.com]

 To cite this document: BenchChem. [Optimizing backlash compensation on the Optec
Gemini focuser-rotator.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168578#optimizing-backlash-compensation-on-the-
optec-gemini-focuser-rotator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1168578?utm_src=pdf-custom-synthesis
https://groups.io/probe?r=https%3A%2F%2Fgroups.io%2Fg%2FOptec%2Ftopic%2Fgemini_backlash%2F35197382%3Fp%3D
http://www.suffolksky.com/2024/10/10/learning-nina-gemini-focuser-autofocus-configuration/
http://www.suffolksky.com/2024/10/10/learning-nina-gemini-focuser-autofocus-configuration/
https://groups.io/probe?r=https%3A%2F%2Fgroups.io%2Fg%2FOptec%2Ftopic%2Fbacklash_setting_for_thesky%2F35197297
https://rouzastro.com/the-optec-gemini-low-profile-focuser-reviewed/
https://optcorp.com/products/optec-gemini-focusing-rotator-system-19750
https://www.optecinc.com/astronomy/catalog/gemini/pdf/Gemini%20Hub%20Help%20File_v1.02.pdf
https://www.optecinc.com/astronomy/software/docs/gemini/CompletingTheConfiguration.html
https://www.benchchem.com/product/b1168578#optimizing-backlash-compensation-on-the-optec-gemini-focuser-rotator
https://www.benchchem.com/product/b1168578#optimizing-backlash-compensation-on-the-optec-gemini-focuser-rotator
https://www.benchchem.com/product/b1168578#optimizing-backlash-compensation-on-the-optec-gemini-focuser-rotator
https://www.benchchem.com/product/b1168578#optimizing-backlash-compensation-on-the-optec-gemini-focuser-rotator
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1168578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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